Cas no 115340-95-9 (Siloxanes and Silicones, di-Me, Me 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)

• Product Name: Siloxanes and Silicones, di-Me, Me 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl
• CAS No: 115340-95-9
• CID: 130732
• Update Time: 2025-06-08

Siloxanes and Silicones, di-Me, Me 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl Chemical and Physical Properties

Names and Identifiers

• Siloxanes and Silicones, di-Me, Me 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl
• （15-20%-tridecafluorooctylmethylsiloxane)-(80-85% dimethylsiloxane)copolymer 4000-7000 cs
• (15-20% TRIDECAFLUOROOCTYLMETHYLSILOXANE) - (80-85% DIMETHYLSILOXANE) COPOLYMER, 4,00-7,000 cSt
• CDFSC-5500
• (15-20% TRIDECAFLUOROOCTYLMETHYLSILOXANE) - (80-85% DIMETHYLSILOXANE) COPOLYMER

Experimental Properties

• Flash Point: 315°C (599°F)
• Refractive Index: 1.375

Additional information on Siloxanes and Silicones, di-Me, Me 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl

Recent Advances in Siloxanes and Silicones, di-Me, Me 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl (CAS: 115340-95-9): A Comprehensive Research Brief

Siloxanes and silicones, particularly those with fluorinated side chains such as di-Me, Me 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl (CAS: 115340-95-9), have garnered significant attention in the chemical, biological, and pharmaceutical fields due to their unique physicochemical properties. These compounds exhibit exceptional thermal stability, chemical inertness, and hydrophobic characteristics, making them ideal candidates for applications ranging from drug delivery systems to biomedical coatings. This research brief synthesizes the latest findings on this specific silicone derivative, focusing on its synthesis, functionalization, and emerging applications in biomedicine.

Recent studies have highlighted the role of CAS: 115340-95-9 in enhancing the biocompatibility and performance of medical devices. For instance, a 2023 study published in the Journal of Materials Chemistry B demonstrated that coatings incorporating this fluorinated silicone significantly reduced protein adsorption and bacterial adhesion on surgical implants. The research employed advanced surface characterization techniques, including X-ray photoelectron spectroscopy (XPS) and atomic force microscopy (AFM), to confirm the uniform distribution and stability of the coating under physiological conditions. These findings suggest promising avenues for reducing postoperative infections and improving implant longevity.

In the realm of drug delivery, CAS: 115340-95-9 has been investigated for its ability to modify the release kinetics of hydrophobic therapeutics. A groundbreaking 2024 paper in Advanced Drug Delivery Reviews detailed the development of silicone-based nanoparticles functionalized with this compound, which exhibited controlled release of anticancer agents over extended periods. The study utilized in vitro and in vivo models to validate the nanoparticles' efficacy in targeting tumor tissues while minimizing systemic toxicity. This innovation could pave the way for more effective and patient-friendly chemotherapy regimens.

Despite these advancements, challenges remain in the large-scale synthesis and regulatory approval of fluorinated silicones. A 2023 review in Chemical Engineering Journal identified key gaps in the current manufacturing processes, such as the need for greener solvents and higher yields. Additionally, the environmental impact of perfluorinated compounds has prompted regulatory scrutiny, necessitating further research into biodegradable alternatives or improved waste management strategies. These insights underscore the importance of balancing innovation with sustainability in the development of advanced silicone materials.

Looking ahead, interdisciplinary collaborations will be crucial to unlocking the full potential of CAS: 115340-95-9. Emerging research directions include its integration with smart materials for responsive drug delivery and its use in bioelectronic interfaces. For example, a recent preprint on bioRxiv explored the compound's dielectric properties in neural probe coatings, demonstrating enhanced signal fidelity in brain-machine interfaces. Such applications highlight the versatility of fluorinated silicones and their transformative potential in next-generation biomedical technologies.

In conclusion, the latest research on Siloxanes and Silicones, di-Me, Me 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl (CAS: 115340-95-9) underscores its multifaceted utility in biomedicine. From antimicrobial coatings to targeted drug delivery, this compound continues to inspire innovative solutions to pressing healthcare challenges. Future studies should prioritize scalable synthesis methods, environmental safety assessments, and clinical translation to fully realize its benefits for patients and practitioners alike.